Cas no 1156152-22-5 (N-2-(3-fluorophenyl)ethylcyclopentanamine)

• Product Name: N-2-(3-fluorophenyl)ethylcyclopentanamine
• CAS No: 1156152-22-5
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5176721
• PubChem ID: 43400651
• Update Time: 2025-05-24

N-2-(3-fluorophenyl)ethylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-cyclopentyl-3-fluoro-
• N-2-(3-fluorophenyl)ethylcyclopentanamine

• Inchi： 1S/C13H18FN/c14-12-5-3-4-11(10-12)8-9-15-13-6-1-2-7-13/h3-5,10,13,15H,1-2,6-9H2
• InChI Key： NMJQEZXWSYPOQD-UHFFFAOYSA-N
• SMILES： C1(CCNC2CCCC2)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-2-(3-fluorophenyl)ethylcyclopentanamine

N-2-(3-Fluorophenyl)Ethylcyclopentanamine: A Comprehensive Overview

N-2-(3-Fluorophenyl)ethylcyclopentanamine, with the CAS number 1156152-22-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as N-2-(3-fluorophenyl)ethylcyclopentanamine, is a derivative of cyclopentanamine with a substituted ethyl group attached to the nitrogen atom. The presence of the 3-fluorophenyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications in drug discovery and material science.

Recent studies have highlighted the potential of N-2-(3-fluorophenyl)ethylcyclopentanamine as a promising candidate in the development of novel therapeutic agents. Its structure, which includes a cyclopentane ring fused with an amine group, provides a rigid framework that can be further modified to enhance bioavailability and target specificity. The fluorine atom in the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most notable advancements in the research of N-2-(3-fluorophenyl)ethylcyclopentanamine involves its application in the synthesis of bioactive molecules. Scientists have successfully utilized this compound as an intermediate in the construction of complex heterocyclic structures, which are essential components of many pharmaceuticals. The ability to form stable bonds with other functional groups makes it an ideal building block for drug design.

In addition to its role in drug discovery, N-2-(3-fluorophenyl)ethylcyclopentanamine has also been explored for its potential in materials science. Researchers have investigated its use as a precursor for creating advanced polymers and materials with tailored mechanical and thermal properties. The compound's ability to undergo various chemical transformations without losing its structural integrity has made it a valuable asset in this field.

The synthesis of N-2-(3-fluorophenyl)ethylcyclopentanamine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have facilitated its broader application across diverse industries.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of N-2-(3-fluorophenyl)ethylcyclopentanamine. Quantum mechanical calculations have revealed that the compound exhibits unique electronic properties due to the conjugation between the amine group and the fluorinated phenyl ring. These findings have guided researchers in designing more effective synthetic pathways and optimizing the compound's performance in various applications.

In conclusion, N-2-(3-fluorophenyl)ethylcyclopentanamine (CAS No: 1156152-22-5) is a versatile compound with immense potential across multiple disciplines. Its structural features, combined with recent research advancements, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover new applications and properties, this compound is expected to play an increasingly important role in both academic research and industrial development.